2-Amino-4-(ethylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 2-amino-4-ethylsulfanyl-6-thiophen-2-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C11H10N4S2/c1-2-16-10-7(6-12)9(14-11(13)15-10)8-4-3-5-17-8/h3-5H,2H2,1H3,(H2,13,14,15)
• InChI Key: WWCFHNBOXRXFER-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=NC(=C1C#N)C2=CC=CS2)N
• Molecular Formula: C11H10N4S2
• Molecular Weight: 262.4 g/mol

Description

2-Amino-4-(ethylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile (hereafter referred to as “2A4ES6T5PC”) is an organic compound of interest to the scientific community. It is a nitrogen-containing heterocyclic compound, and its structure contains both pyrimidine and thiophene rings. This compound has a variety of applications in research, and is of particular interest due to its unique chemical structure and properties.

Scientific Research Applications

Synthesis and Chemical Reactions

The compound 2-Amino-4-(ethylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile and its derivatives are utilized in various synthetic pathways to create complex heterocyclic compounds. For instance, the synthesis of thieno[2,3-d]pyrimidines and related structures involves the reaction of similar compounds with chloroacetic acid derivatives and alkylants. Such reactions yield a range of products including thieno[2,3-d]pyrimidines and tris(methylsulfanyl)pyrimidine derivatives, highlighting the compound's utility in generating biologically relevant heterocycles (Briel, Franz, & Dobner, 2002).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, the core structure of 2-Amino-4-(ethylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile is pivotal for the development of potent inhibitors and therapeutic agents. Notably, derivatives of this compound have been synthesized as GnRH receptor antagonists to treat reproductive diseases. The modification of the 5-aminomethyl functionality and the introduction of hydrophobic substituents have been identified as crucial factors for enhancing receptor binding activity, exemplifying its significance in designing drugs with high affinity and specificity (Guo et al., 2003).

Antimicrobial and Antifungal Applications

The chemical versatility of 2-Amino-4-(ethylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile extends to the synthesis of compounds with antimicrobial and antifungal properties. For instance, the synthesis of new heterocycles based on thieno[2,3-b]pyridine has demonstrated significant antimicrobial and antifungal activities, underscoring the potential of derivatives of this compound in addressing infectious diseases (El-Essawy et al., 2010).

Antitumor Activity

Further illustrating the biomedical relevance, certain derivatives of 2-Amino-4-(ethylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile have been synthesized and evaluated for their antitumor properties. The exploration of hydrazinopyrimidine-5-carbonitrile derivatives, for example, has led to the identification of compounds that inhibit the growth of various cancer cell lines, highlighting the therapeutic potential of these molecules in oncology (Cocco, Congiu, Lilliu, & Onnis, 2006).